Cas no 2229622-81-3 (N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine)

• Product Name: N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine
• CAS No: 2229622-81-3
• MF: C₁₁H₁₆ClNOS
• MW: 245.768840789795
• CID: 6274447
• PubChem ID: 165670435
• Update Time: 2025-05-26

N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine
• EN300-1997196
• 2229622-81-3
• N-{[2-chloro-6-(propan-2-ylsulfanyl)phenyl]methyl}-N-methylhydroxylamine

• Inchi： 1S/C11H16ClNOS/c1-8(2)15-11-6-4-5-10(12)9(11)7-13(3)14/h4-6,8,14H,7H2,1-3H3
• InChI Key： GSLKUSRPDKPABU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CN(C)O)SC(C)C

Computed Properties

• Exact Mass: 245.0641130g/mol
• Monoisotopic Mass: 245.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.8Ų

Additional information on N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine

Comprehensive Analysis of N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229622-81-3): Properties, Applications, and Innovations

The compound N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229622-81-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chlorophenyl backbone and a propan-2-ylsulfanyl substituent, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a precursor for bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for sulfur-containing compounds like N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine has surged due to their applications in drug discovery. The methylhydroxylamine moiety, for instance, is often explored for its role in enzyme inhibition and metal chelation. This aligns with current trends in precision medicine, where targeted therapies require highly specific molecular scaffolds. Additionally, the propan-2-ylsulfanyl group enhances lipophilicity, a critical factor in optimizing drug bioavailability—a hot topic in pharmacokinetic studies.

From an industrial perspective, CAS No. 2229622-81-3 is also relevant to agrochemical innovation. Its chlorophenyl structure is frequently leveraged in the design of crop protection agents, addressing global challenges like pest resistance and sustainable farming. As environmental regulations tighten, compounds with lower ecological footprints are prioritized, and this molecule’s potential for green chemistry applications is under scrutiny. Researchers are investigating its degradation pathways to ensure compliance with EPA and REACH standards.

The synthesis of N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine typically involves multi-step reactions, including nucleophilic substitution and reductive amination. Advanced techniques like HPLC purification and NMR characterization are employed to achieve high purity, a necessity for GMP-compliant production. These methodologies resonate with the growing emphasis on quality-by-design (QbD) in chemical manufacturing, a principle widely discussed in FDA guidelines.

Beyond its immediate applications, this compound exemplifies the intersection of computational chemistry and experimental science. Molecular docking studies predict its interactions with biological targets, while QSAR models optimize its derivatives for enhanced efficacy. Such approaches align with the rise of AI-driven drug discovery, a trending topic in SciTech communities. Furthermore, its patent landscape reveals competitive activity, highlighting its commercial viability in biotech startups and pharmaceutical portfolios.

In conclusion, N-{2-chloro-6-(propan-2-ylsulfanyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229622-81-3) represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and material engineering, coupled with its alignment with sustainability goals, ensures its continued prominence in research and industry. As high-throughput screening and automated synthesis evolve, this compound may unlock further breakthroughs, solidifying its role in the next generation of functional materials and therapeutics.